Cas no 1804908-63-1 (Methyl 4-bromo-2-cyano-6-(trifluoromethylthio)benzoate)

• Product Name: Methyl 4-bromo-2-cyano-6-(trifluoromethylthio)benzoate
• CAS No: 1804908-63-1
• MF: C₁₀H₅BrF₃NO₂S
• MW: 340.116410970688
• CID: 4795317
• Update Time: 2025-06-08

Methyl 4-bromo-2-cyano-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-cyano-6-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H5BrF3NO2S/c1-17-9(16)8-5(4-15)2-6(11)3-7(8)18-10(12,13)14/h2-3H,1H3
• InChI Key： UUPNBCQMCJXLTI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(C(=O)OC)=C(C=1)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 3.9
• Topological Polar Surface Area: 75.4

Additional information on Methyl 4-bromo-2-cyano-6-(trifluoromethylthio)benzoate

Methyl 4-bromo-2-cyano-6-(trifluoromethylthio)benzoate (CAS No. 1804908-63-1): A Comprehensive Overview

Methyl 4-bromo-2-cyano-6-(trifluoromethylthio)benzoate, with the CAS number 1804908-63-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural features that include a bromine atom, a cyano group, and a trifluoromethylthio substituent. These structural elements contribute to its unique chemical properties and potential applications in various scientific domains.

The molecular structure of Methyl 4-bromo-2-cyano-6-(trifluoromethylthio)benzoate consists of a benzoic acid core modified with several functional groups. The presence of the bromine atom at the 4-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry. The cyano group at the 2-position introduces a polar character, influencing its solubility and interaction with biological targets. Additionally, the trifluoromethylthio group at the 6-position contributes to electron-withdrawing effects, which can modulate the compound's pharmacokinetic properties.

In recent years, there has been growing interest in benzoate derivatives due to their diverse biological activities. Studies have shown that these compounds exhibit potential in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific combination of functional groups in Methyl 4-bromo-2-cyano-6-(trifluoromethylthio)benzoate makes it a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. Researchers have utilized Methyl 4-bromo-2-cyano-6-(trifluoromethylthio)benzoate to develop novel scaffolds with enhanced biological activity. For instance, modifications at the bromine and cyano positions have been explored to optimize binding affinity to target proteins. These efforts have led to the identification of several lead compounds with significant therapeutic potential.

The trifluoromethylthio group is particularly noteworthy due to its ability to influence metabolic stability and bioavailability. In drug development, such substituents are often employed to improve pharmacokinetic profiles. The presence of this group in Methyl 4-bromo-2-cyano-6-(trifluoromethylthio)benzoate suggests that it may be useful in creating drugs with prolonged half-lives and reduced susceptibility to degradation by enzymes.

Recent advancements in computational chemistry have further enhanced the understanding of how structural features affect biological activity. Molecular modeling studies have been conducted to predict the interactions between Methyl 4-bromo-2-cyano-6-(trifluoromethylthio)benzoate and various biological targets. These simulations have provided valuable insights into how modifications at different positions can fine-tune its pharmacological properties.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Benzoate derivatives are known for their efficacy as pesticides and herbicides due to their ability to disrupt essential biological processes in pests. The unique structure of Methyl 4-bromo-2-cyano-6-(trifluoromethylthio)benzoate makes it a potential candidate for developing new generation agrochemicals with improved selectivity and lower environmental impact.

The synthesis of Methyl 4-bromo-2-cyano-6-(trifluoromethylthio)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups efficiently. These methods ensure high yields and purity, which are critical for subsequent applications in drug development.

The safety profile of this compound is another important consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed during synthesis and handling to minimize exposure risks. Research laboratories adhering to good laboratory practices (GLP) ensure that all operations are conducted safely and responsibly.

The future prospects for Methyl 4-bromo-2-cyano-6-(trifluoromethylthio)benzoate are vast, particularly as new methodologies emerge in synthetic chemistry and drug discovery. Ongoing research aims to explore its potential in treating various diseases by optimizing its structure for better efficacy and safety. Collaborative efforts between academia and industry are expected to accelerate these developments, bringing new therapeutic options to patients worldwide.